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Compound of Interest

Compound Name: Ethylgonendione

Cat. No.: B195253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "Ethylgonendione" yielded no matching results. Based on the

phonetic similarity, this guide details the properties of Ethylenediamine, a widely studied and

utilized chemical compound.

Ethylenediamine, systematically named ethane-1,2-diamine, is a fundamental organic

compound bearing two primary amine groups.[1] This colorless, viscous liquid emits an

ammonia-like odor and is a crucial building block in a myriad of chemical syntheses.[1][2] Its

bifunctional nature makes it a versatile precursor for the synthesis of chelating agents,

pharmaceuticals, polymers, and agrochemicals.[1]

Physicochemical Properties
The physicochemical properties of ethylenediamine are comprehensively summarized in the

following tables.

Table 1: General and Physical Properties of Ethylenediamine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b195253?utm_src=pdf-interest
https://www.benchchem.com/product/b195253?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethylenediamine
https://en.wikipedia.org/wiki/Ethylenediamine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylenediamine
https://en.wikipedia.org/wiki/Ethylenediamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₂H₈N₂ [1][3]

Molecular Weight 60.10 g/mol [4][5]

Appearance
Colorless to pale yellow,

viscous, hygroscopic liquid
[2][6]

Odor Ammonia-like [2][4]

Density 0.899 g/cm³ at 25 °C [7][8]

Melting Point 8.5 °C (47.3 °F; 281.65 K) [2][8]

Boiling Point
116 - 118 °C (241 - 244 °F;

389 - 391 K)
[1][9]

Vapor Pressure 10.7 mmHg at 20 °C [10]

Vapor Density 2.07 (relative to air) [9]

Refractive Index 1.4565 at 20 °C [9]

Table 2: Solubility and Partition Coefficients of Ethylenediamine

Property Value References

Solubility in Water Miscible [1][4]

Solubility in Organic Solvents

Soluble in ethanol; slightly

soluble in ether; insoluble in

benzene.

[11]

LogP (Octanol/Water Partition

Coefficient)
-2.04 to -1.6 [2][6]

Table 3: Acid-Base Properties of Ethylenediamine
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Property Value References

pKa₁ 7.56 [12]

pKa₂ 10.71 [12]

pH
12.2 (100 g/L aqueous solution

at 20 °C)
[13]

Table 4: Thermodynamic Properties of Ethylenediamine

Property Value References

Standard Enthalpy of

Formation (ΔfH°₂₉₈)
-63.55 to -62.47 kJ/mol [4]

Standard Molar Entropy (S°₂₉₈) 202.42 J·K⁻¹·mol⁻¹ [4]

Heat of Combustion -452.6 kcal/mol at 25 °C [2]

Heat of Vaporization 10510.5 gcal/gmol [2]

Table 5: Safety and Flammability Data for Ethylenediamine

Property Value References

Flash Point 34 °C (93 °F) [4]

Autoignition Temperature 385 °C (725 °F)

Lower Explosive Limit (LEL) 2.5% (V) [14]

Upper Explosive Limit (UEL) 16.3% (V) [14]

OSHA Permissible Exposure

Limit (PEL)

10 ppm (8-hour time-weighted

average)
[15]

Experimental Protocols
Detailed methodologies for the synthesis of ethylenediamine are provided below, covering both

major industrial routes and a laboratory-scale preparation.
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This process is the predominant method for the industrial production of ethylenediamine.[7]

Reactants: 1,2-dichloroethane and aqueous ammonia.[7]

Reaction Conditions:

Molar Ratio: A high molar ratio of ammonia to 1,2-dichloroethane (20:1 to 40:1) is

employed to favor the formation of the primary amine and minimize the production of

polyamine byproducts.[7]

Temperature: The reaction is conducted at elevated temperatures, typically in the range of

160-180 °C.[1][7]

Pressure: High pressure (20-40 bar) is maintained to keep the reactants in the liquid

phase.[7]

Procedure:

1,2-dichloroethane and aqueous ammonia are continuously fed into a high-pressure

reactor.

The reaction mixture is maintained at the specified temperature and pressure for a

residence time of 10-30 minutes.[7]

The initial reaction produces the hydrochloride salt of ethylenediamine and other

polyethylene amines.[1]

This salt mixture is then neutralized with sodium hydroxide to liberate the free amines.[1]

The final step involves fractional distillation to separate ethylenediamine from the

byproducts (diethylenetriamine, triethylenetetramine, etc.) and the aqueous salt solution.

[1]

This method is considered a greener alternative to the EDC process.[16]

Reactants: Ethylene glycol and ammonia.[16]

Catalyst: Supported two-component composite metal oxides, such as NiO/CuO/Al₂O₃.[17]
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Reaction Conditions:

Temperature: 180 °C.[17]

Pressure: 0.6 MPa.[17]

Catalyst Loading: 3% by weight.[17]

Ammonia/Ethylene Glycol Mass Ratio: 4:1.[17]

Procedure:

Ethylene glycol and ammonia are passed over the heated catalyst bed in a reactor.

The reaction proceeds via a reductive amination pathway, where the alcohol is first

dehydrogenated to an aldehyde, which then reacts with ammonia to form an imine,

followed by hydrogenation to the amine.[18]

The product mixture is then purified by distillation to isolate ethylenediamine.

A classic method for preparing primary amines that can be adapted for ethylenediamine.

Reactants: Ethylene dichloride and potassium phthalimide.

Procedure:

Potassium phthalimide is prepared by neutralizing an ethanolic solution of phthalimide with

ethanolic potassium hydroxide.

Ethylene dichloride is reacted with potassium phthalimide to form 1,2-

bis(phthalimido)ethane.

The resulting di-phthalimido derivative is hydrolyzed by refluxing with concentrated

hydrochloric acid.

This cleavage yields phthalic acid, which crystallizes out of the solution, and the

dihydrochloride salt of ethylenediamine, which remains in the aqueous solution.
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The free base can be obtained by subsequent neutralization and extraction.

Signaling Pathways and Logical Relationships
The following diagrams illustrate key synthesis pathways for ethylenediamine.
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Caption: Industrial Synthesis of Ethylenediamine via the EDC Process.
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Caption: Green Synthesis of Ethylenediamine from Ethylene Glycol.
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Caption: Laboratory-Scale Gabriel Synthesis of Ethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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